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molecular formula C13H10IN3O B8651040 3-Iodo-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine

3-Iodo-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine

Cat. No. B8651040
M. Wt: 351.14 g/mol
InChI Key: VJLHKOKZHWKZNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07550470B2

Procedure details

A solution of 4-iodo-1H-pyrazol-5-amine (640 mg, 3.9 mmol, 1 equiv) and 2-(4-methoxyphenyl)malonaldehyde (700 mg, 3.9 mmol, 1.0 equiv) in ethanol (20 mL) was heated at 75° C. for 4 hours. The reaction mixture was allowed to cool to 23° C., and the precipitate was filtered, washed with cold methanol, and air dried to afford 3-iodo-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine (2-1) as a white solid.
Name
4-iodo-1H-pyrazol-5-amine
Quantity
640 mg
Type
reactant
Reaction Step One
Name
2-(4-methoxyphenyl)malonaldehyde
Quantity
700 mg
Type
reactant
Reaction Step One
Name
ethanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
3-iodo-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine

Identifiers

REACTION_CXSMILES
[I:1][C:2]1[CH:3]=[N:4][NH:5][C:6]=1[NH2:7].[CH3:8][O:9][C:10]1[CH:15]=[CH:14][C:13]([CH:16]([CH:19]=O)[CH:17]=O)=[CH:12][CH:11]=1>C(O)C>[I:1][C:2]1[CH:3]=[N:4][N:5]2[CH:17]=[C:16]([C:13]3[CH:12]=[CH:11][C:10]([O:9][CH3:8])=[CH:15][CH:14]=3)[CH:19]=[N:7][C:6]=12

Inputs

Step One
Name
4-iodo-1H-pyrazol-5-amine
Quantity
640 mg
Type
reactant
Smiles
IC=1C=NNC1N
Name
2-(4-methoxyphenyl)malonaldehyde
Quantity
700 mg
Type
reactant
Smiles
COC1=CC=C(C=C1)C(C=O)C=O
Name
ethanol
Quantity
20 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
23 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the precipitate was filtered
WASH
Type
WASH
Details
washed with cold methanol, and air
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
3-iodo-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine
Type
product
Smiles
IC=1C=NN2C1N=CC(=C2)C2=CC=C(C=C2)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.